58-38-8

Prochlorperazine

In Stock

• CAS RN:
• 58-38-8

• Formula:
• C20H24ClN3S

• InChI:
• InChI=1S/C20H24ClN3S/c1-22-11-13-23(14-12-22)9-4-10-24-17-5-2-3-6-19(17)25-20-8-7-16(21)15-18(20)24/h2-3,5-8,15H,4,9-14H2,1H3

• InChIKey:
• WIKYUJGCLQQFNW-UHFFFAOYSA-N

• Prochlorperazine is a synthetic propylpiperazine derivative of phenothiazine with antiemetic, antipsychotic, antihistaminic, and anticholinergic activities. Prochlorperazine antagonizes the dopamine D2-receptor in the chemoreceptor trigger zone (CTZ) of the brain and may prevent chemotherapy-induced emesis. (NCI04)
  Prochlorperazine, also known as compazine or compro, belongs to the class of organic compounds known as phenothiazines. These are polycyclic aromatic compounds containing a phenothiazine moiety, which is a linear tricyclic system that consists of a two benzene rings joined by a para-thiazine ring. Prochlorperazine is a drug which is used for the symptomatic management of psychotic disorders, short term management of nonpsychotic anxiety in patients with generalized anxiety disorder, and for the control of severe nausea and vomiting of various causes. Prochlorper...

Heptacene

• CAS RN:
• 258-38-8

• Formula:
• C30H18

• InChI:
• InChI=1S/C30H18/c1-2-6-20-10-24-14-28-18-30-16-26-12-22-8-4-3-7-21(22)11-25(26)15-29(30)17-27(28)13-23(24)9-19(20)5-1/h1-18H

• InChIKey:
• KDEZIUOWTXJEJK-UHFFFAOYSA-N

• Heptacene is an acene that consists of seven ortho-fused benzene rings in a rectilinear arrangement. It is an acene and a member of heptacenes.

6-Methoxyquinolin-5-amine

In Stock

• CAS RN:
• 50358-38-8

• Formula:
• C10H10N2O

• InChI:
• InChI=1S/C10H10N2O/c1-13-9-5-4-8-7(10(9)11)3-2-6-12-8/h2-6H,11H2,1H3

• InChIKey:
• LTDUAVSGOSFGMV-UHFFFAOYSA-N

• 6-Methoxyquinolin-5-amine is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.2 g/mol. The purity is usually 95%.

2-(Bromomethyl)-2-(4-chlorophenyl)-5,5-dimethyloxolane

• CAS RN:
• 89058-38-8

• Formula:
• C13H16BrClO

• InChI:
• InChI=1S/C13H16BrClO/c1-12(2)7-8-13(9-14,16-12)10-3-5-11(15)6-4-10/h3-6H,7-9H2,1-2H3

• InChIKey:
• CNPMSXMOOWJRCN-UHFFFAOYSA-N

• 2-(Bromomethyl)-2-(4-chlorophenyl)-5,5-dimethyloxolane is a useful research compound. Its molecular formula is C13H16BrClO and its molecular weight is 303.62 g/mol. The purity is usually 95%.

(E)-2-cyano-3-(4-methoxyphenyl)-N-(3-(trifluoromethyl)phenyl)acrylamide

In Stock

• CAS RN:
• 301858-38-8

• Formula:
• C18H13F3N2O2

• InChI:
• InChI=1S/C18H13F3N2O2/c1-25-16-7-5-12(6-8-16)9-13(11-22)17(24)23-15-4-2-3-14(10-15)18(19,20)21/h2-10H,1H3,(H,23,24)/b13-9+

• InChIKey:
• INEPHMLEOGBXJO-UHFFFAOYSA-N

• (E)-2-cyano-3-(4-methoxyphenyl)-N-(3-(trifluoromethyl)phenyl)acrylamide is a useful research compound. Its molecular formula is C18H13F3N2O2 and its molecular weight is 346.309. The purity is usually 95%.

(2Z)-N-acetyl-6-chloro-2-[(3-methylphenyl)imino]-2H-chromene-3-carboxamide

Usually In Stock

• CAS RN:
• 330158-38-8

• Formula:
• C19H15ClN2O3

• InChI:
• InChI=1S/C19H15ClN2O3/c1-11-4-3-5-15(8-11)22-19-16(18(24)21-12(2)23)10-13-9-14(20)6-7-17(13)25-19/h3-10H,1-2H3,(H,21,23,24)

• InChIKey:
• QBUQVUSAWLKBBN-QOCHGBHMSA-N

• (2Z)-N-acetyl-6-chloro-2-[(3-methylphenyl)imino]-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C19H15ClN2O3 and its molecular weight is 354.79. The purity is usually 95%.

3,3',4,4',5,5'-Hexafluoro-1,1'-biphenyl

In Stock

• CAS RN:
• 505058-38-8

• Formula:
• C12H4F6

• InChI:
• InChI=1S/C12H4F6/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H

• InChIKey:
• LQYRGPDYLITEHA-UHFFFAOYSA-N

• 3,3',4,4',5,5'-Hexafluoro-1,1'-biphenyl is a useful research compound. Its molecular formula is C12H4F6 and its molecular weight is 262.15 g/mol. The purity is usually 95%.

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-fluorobenzamide

In Stock

• CAS RN:
• 864858-38-8

• Formula:
• C17H14FN3O2S

• InChI:
• InChI=1S/C17H14FN3O2S/c1-10(22)21-6-5-13-14(8-19)17(24-15(13)9-21)20-16(23)11-3-2-4-12(18)7-11/h2-4,7H,5-6,9H2,1H3,(H,20,23)

• InChIKey:
• VRFVIMPYPGQAAA-UHFFFAOYSA-N

• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-3-fluorobenzamide is a useful research compound. Its molecular formula is C17H14FN3O2S and its molecular weight is 343.38. The purity is usually 95%.

6-(3-Chloro-4-fluorophenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 929858-38-8

• Formula:
• C10H6ClFN4S

• InChI:
• InChI=1S/C10H6ClFN4S/c1-5-13-14-10-16(5)15-9(17-10)6-2-3-8(12)7(11)4-6/h2-4H,1H3

• InChIKey:
• OWNKAUMRPDYWBZ-UHFFFAOYSA-N

• 6-(3-Chloro-4-fluorophenyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C10H6ClFN4S and its molecular weight is 268.7g/mol. The purity is usually 95%.

Ethyl 8-(2,5-dimethoxyphenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898758-38-8

• Formula:
• C18H26O5

• InChI:
• InChI=1S/C18H26O5/c1-4-23-18(20)10-8-6-5-7-9-16(19)15-13-14(21-2)11-12-17(15)22-3/h11-13H,4-10H2,1-3H3

• InChIKey:
• XRNXATVMOSETEW-UHFFFAOYSA-N

• Ethyl 8-(2,5-dimethoxyphenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C18H26O5 and its molecular weight is 322.4 g/mol. The purity is usually 95%.

2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(3-chlorophenyl)acetamide

In Stock

• CAS RN:
• 932358-38-8

• Formula:
• C25H22ClN3O2

• InChI:
• InChI=1S/C25H22ClN3O2/c1-17-10-11-18-13-19(15-27-21-7-3-2-4-8-21)25(31)29(23(18)12-17)16-24(30)28-22-9-5-6-20(26)14-22/h2-14,27H,15-16H2,1H3,(H,28,30)

• InChIKey:
• RSLJNAJUQWWPNX-UHFFFAOYSA-N

• 2-[3-(anilinomethyl)-7-methyl-2-oxoquinolin-1(2H)-yl]-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C25H22ClN3O2 and its molecular weight is 431.92. The purity is usually 95%.

2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(1-phenylethyl)acetamide

In Stock

• CAS RN:
• 953158-38-8

• Formula:
• C21H22N2O4

• InChI:
• InChI=1S/C21H22N2O4/c1-14(15-7-5-4-6-8-15)22-21(24)13-17-12-19(27-23-17)16-9-10-18(25-2)20(11-16)26-3/h4-12,14H,13H2,1-3H3,(H,22,24)

• InChIKey:
• RUKFIWYMKPPUCQ-UHFFFAOYSA-N

• 2-(5-(3,4-dimethoxyphenyl)isoxazol-3-yl)-N-(1-phenylethyl)acetamide is a useful research compound. Its molecular formula is C21H22N2O4 and its molecular weight is 366.417. The purity is usually 95%.

Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2-butene-1,4-diol, 1,6

• CAS RN:
• 144058-38-8

• Formula:
• C16H16Br2N4O4

• Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2-butene-1,4-diol, 1,6 is a useful research compound. Its molecular formula is C16H16Br2N4O4. The purity is usually 95%.

5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

In Stock

• CAS RN:
• 1690658-38-8

• Formula:
• C7H6INO3

• 5-iodo-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C7H6INO3 and its molecular weight is 279. The purity is usually 95%.

3h-Imidazo[4,5-b]pyridine-6-carbaldehyde

In Stock

• CAS RN:
• 1022158-38-8

• Formula:
• C7H5N3O

• InChI:
• InChI=1S/C7H5N3O/c11-3-5-1-6-7(8-2-5)10-4-9-6/h1-4H,(H,8,9,10)

• InChIKey:
• GLNNBBMOCZIOAR-UHFFFAOYSA-N

• 3h-Imidazo[4,5-b]pyridine-6-carbaldehyde is a useful research compound. Its molecular formula is C7H5N3O and its molecular weight is 147.13 g/mol. The purity is usually 95%.